2-(Prop-1-en-2-yl)benzaldehyde
Overview
Description
Synthesis Analysis
The synthesis of 2-(Prop-1-en-2-yl)benzaldehyde involves specific methods. One notable approach is the use of three different aqueous micellar media. Despite the compound’s immiscibility in water, the combination with interface-active surfactants enables the production of this hydrophobic organic compound within an aqueous environment .
Scientific Research Applications
Synthesis and Structural Analysis
- Chalcone Derivatives Synthesis : 2-(Prop-1-en-2-yl)benzaldehyde has been utilized in synthesizing chalcone derivatives through Claisen-Schmidt condensation reactions. These compounds show significant intra-molecular hydrogen bonds and are stabilized by weak intermolecular interactions, providing insights into their structural properties and potential applications in materials science (Salian et al., 2018).
Chemical Reactions and Catalysis
- Catalyzed Metathesis Reactions : Studies have demonstrated the use of this compound in catalyst-dependent metathesis reactions, particularly in producing 2-propynimidamides and benzaldehyde derivatives. Such reactions are crucial for increasing molecular complexity in synthetic organic chemistry (Gawade et al., 2014).
Pharmaceutical Applications
Synthesis of Hydroxy Pyrazolines : this compound plays a role in the synthesis of hydroxy pyrazolines, which are characterized for potential pharmaceutical applications. Such compounds could be significant in developing new therapeutic agents (Parveen et al., 2008).
Anti-Oxidant and Anti-Fungal Activities : Some derivatives synthesized from this compound have been evaluated for their anti-oxidant and anti-fungal activities, indicating the potential of these compounds in medicinal chemistry (Hussain et al., 2009).
Material Science and Catalysis
Lewis Acid Catalysis in Metal-Organic Frameworks : The compound has been involved in studies exploring Lewis acid catalysis within metal-organic frameworks, which is crucial for developing new catalytic materials (Horike et al., 2008).
Polymer Characterization and Bioproduction : Research has explored the use of this compound in the bioproduction of benzaldehyde, a key molecule in the flavor industry. This involves polymer characterization and optimizing conditions for enhanced bioproduction (Craig & Daugulis, 2013).
Future Directions
properties
IUPAC Name |
2-prop-1-en-2-ylbenzaldehyde | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O/c1-8(2)10-6-4-3-5-9(10)7-11/h3-7H,1H2,2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBXDYSHCNKJGJK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C1=CC=CC=C1C=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60494860 | |
Record name | 2-(Prop-1-en-2-yl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60494860 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
23417-79-0 | |
Record name | 2-(Prop-1-en-2-yl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60494860 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.